
Decoding Compound EC19: A Technical Guide
to its Probable Mechanisms of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EC19

Cat. No.: B1671071 Get Quote

Introduction

The designation "EC19" does not correspond to a single, uniquely identified compound in

publicly available scientific literature. It is likely a partial or internal identifier. However, research

and development in oncology, particularly by companies like Endocyte, Inc. (now part of

Novartis), has produced a series of compounds with an "EC" prefix. This guide provides an in-

depth analysis of the most probable candidates for "EC19," focusing on their mechanisms of

action, experimental validation, and therapeutic rationale. The primary candidates emerging

from this analysis are targeted therapies involving the folate receptor or Prostate-Specific

Membrane Antigen (PSMA), often utilizing potent cytotoxic agents like tubulysin B hydrazide.

Candidate 1: PSMA-Targeted Small Molecule Drug
Conjugate (SMDC) - EC1169
EC1169 is an injectable, water-soluble, small molecule drug conjugate (SMDC). It is designed

to selectively deliver a potent cytotoxic agent to cells expressing Prostate-Specific Membrane

Antigen (PSMA), a protein highly expressed on the surface of metastatic and hormone-

refractory prostate cancer cells, as well as the neovasculature of many solid tumors.[1]

Core Mechanism of Action
The mechanism of action of EC1169 is a multi-step process involving targeted delivery and

subsequent cytotoxicity:
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Targeting and Binding: The SMDC's PSMA-specific ligand binds with high affinity to PSMA

on the surface of cancer cells.[1]

Internalization: Upon binding, the EC1169-PSMA complex is internalized by the cancer cell.

[1]

Payload Release: Inside the cell, a stable, enzyme-cleavable linker is cleaved, releasing the

cytotoxic payload, tubulysin B hydrazide (TubBH).[1]

Microtubule Disruption: The released tubulysin B binds to tubulin, inhibiting microtubule

polymerization. This disruption of the microtubule network is critical for several cellular

functions, including mitosis.[1]

Cell Cycle Arrest and Apoptosis: The inhibition of microtubule polymerization leads to cell

cycle arrest in the G2/M phase, ultimately inducing apoptosis (programmed cell death) in the

PSMA-expressing tumor cells.[1]

Signaling Pathway
The primary signaling pathway affected by EC1169 is the intrinsic apoptotic pathway, triggered

by the disruption of the mitotic spindle, a critical component of cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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